Cas no 1170852-33-1 (1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole)
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a nitro group, a trifluoromethyl group, and a methyl group. This structure imparts unique reactivity and stability, making it valuable in agrochemical and pharmaceutical synthesis. The nitro group enhances electrophilic properties, while the trifluoromethyl group contributes to lipophilicity and metabolic stability. Its robust chemical framework allows for versatile functionalization, facilitating its use as an intermediate in the development of active ingredients. The compound's well-defined molecular architecture ensures consistent performance in synthetic applications, particularly in the design of biologically active molecules.
1170852-33-1 structure
Product Name:1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
CAS No:1170852-33-1
MF:C5H4F3N3O2
MW:195.099370956421
MDL:MFCD09701814
CID:3159155
PubChem ID:25247837
Update Time:2025-05-28
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
- STK352232
- EN300-231653
- 1-methyl-3-nitro-5-(trifluoromethyl)pyrazole
- AKOS005167904
- CS-0300523
- 1170852-33-1
-
- MDL： MFCD09701814
- Inchi： 1S/C5H4F3N3O2/c1-10-3(5(6,7)8)2-4(9-10)11(12)13/h2H,1H3
- InChI Key： VEGFQBHWVRXRMW-UHFFFAOYSA-N
- SMILES： FC(C1=CC([N+](=O)[O-])=NN1C)(F)F
Computed Properties
- Exact Mass: 195.026
- Monoisotopic Mass: 195.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
- XLogP3: 1.3
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044340-1g |
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole |
1170852-33-1 | 1g |
￡553.00 | 2022-03-01 | ||
| Fluorochem | 044340-5g |
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole |
1170852-33-1 | 5g |
￡1391.00 | 2022-03-01 | ||
| abcr | AB551792-100 mg |
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; . |
1170852-33-1 | 100MG |
€343.30 | 2022-03-01 | ||
| abcr | AB551792-250 mg |
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; . |
1170852-33-1 | 250MG |
€454.70 | 2022-03-01 | ||
| abcr | AB551792-500 mg |
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; . |
1170852-33-1 | 500MG |
€589.80 | 2022-03-01 | ||
| abcr | AB551792-1 g |
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; . |
1170852-33-1 | 1g |
€787.20 | 2022-03-01 | ||
| Enamine | EN300-231653-0.05g |
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole |
1170852-33-1 | 95% | 0.05g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-231653-0.1g |
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole |
1170852-33-1 | 95% | 0.1g |
$293.0 | 2024-06-20 | |
| Enamine | EN300-231653-0.25g |
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole |
1170852-33-1 | 95% | 0.25g |
$418.0 | 2024-06-20 | |
| Enamine | EN300-231653-0.5g |
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole |
1170852-33-1 | 95% | 0.5g |
$656.0 | 2024-06-20 |
1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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